molecular formula C6H5ClN2O B12627200 5-Amino-4-chloronicotinaldehyde CAS No. 1060804-24-1

5-Amino-4-chloronicotinaldehyde

Cat. No.: B12627200
CAS No.: 1060804-24-1
M. Wt: 156.57 g/mol
InChI Key: CUQGWIDAQCNWIF-UHFFFAOYSA-N
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Description

5-Amino-4-chloronicotinaldehyde (hypothetical structure inferred from analogues) is a substituted pyridine derivative featuring an aldehyde group at position 2, an amino group at position 5, and a chlorine atom at position 2. This compound belongs to the nicotinaldehyde family, which is critical in medicinal chemistry and organic synthesis for constructing heterocyclic scaffolds.

Properties

CAS No.

1060804-24-1

Molecular Formula

C6H5ClN2O

Molecular Weight

156.57 g/mol

IUPAC Name

5-amino-4-chloropyridine-3-carbaldehyde

InChI

InChI=1S/C6H5ClN2O/c7-6-4(3-10)1-9-2-5(6)8/h1-3H,8H2

InChI Key

CUQGWIDAQCNWIF-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=C(C=N1)N)Cl)C=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-4-chloronicotinaldehyde can be achieved through several methods. One common method involves the treatment of substituted aryl or heteryl amines with alkyl cyanoacetates under different reaction conditions to yield cyanoacetamide derivatives . Another method involves the oxidation of 6-methylpyrimidyl-2,4(1H,3H)-dione followed by hydrogen chlorination and reduction of the formyl group .

Industrial Production Methods

The industrial production of 5-Amino-4-chloronicotinaldehyde typically involves large-scale synthesis using the aforementioned methods. The process is optimized for high yield, high purity, and low cost, making it suitable for industrial applications .

Chemical Reactions Analysis

Types of Reactions

5-Amino-4-chloronicotinaldehyde undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form different products.

    Reduction: Reduction reactions can modify the aldehyde group.

    Substitution: The amino and chloro groups can participate in substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired product but typically involve controlled temperatures and specific solvents.

Major Products Formed

The major products formed from these reactions include various nicotinamide derivatives, which have applications in different fields of research and industry.

Scientific Research Applications

5-Amino-4-chloronicotinaldehyde has diverse applications in scientific research:

    Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

    Biology: The compound is used in the study of biological pathways and interactions due to its unique structure.

    Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Amino-4-chloronicotinaldehyde involves its interaction with specific molecular targets and pathways. The compound can act as a precursor in the synthesis of other biologically active molecules, influencing various biochemical processes . The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Positional Isomers and Halogen-Substituted Analogues

Key structural analogues differ in substituent positions or halogen type:

Compound Name CAS RN Substituent Positions Molecular Weight Key Properties/Similarity Reference
4-Amino-5-chloronicotinaldehyde [19798-77-7] 4-Cl, 5-NH₂, 2-CHO 170.59 g/mol Similarity: 0.85
4-Amino-6-chloronicotinaldehyde [60032-57-7] 4-Cl, 6-NH₂, 2-CHO 170.59 g/mol Similarity: 0.82
4-Amino-5-bromonicotinaldehyde [1289175-56-9] 4-Br, 5-NH₂, 2-CHO 215.03 g/mol Similarity: 0.76

Key Observations :

  • Positional Isomerism: The shift of the amino group from position 5 to 6 (as in 4-Amino-6-chloronicotinaldehyde) reduces structural similarity (0.85 → 0.82), likely due to altered electronic and steric effects .

Functional Group Analogues

Replacing the aldehyde group with carboxylic acid or acetyl modifies reactivity:

Compound Name CAS RN Functional Group Molecular Weight Melting Point (°C) Reference
2-Aminonicotinic acid [5345-47-1] COOH 138.12 g/mol 295–297
5-Acetylnicotinaldehyde [1108724-35-1] Acetyl-CHO 163.16 g/mol N/A

Key Observations :

  • Carboxylic Acid vs. Aldehyde: 2-Aminonicotinic acid lacks the aldehyde group, making it less reactive in condensation reactions but more stable (high mp: 295–297°C) .
  • Acetylated Derivatives: 5-Acetylnicotinaldehyde introduces an acetyl group, which may sterically hinder aldehyde reactivity compared to 5-Amino-4-chloronicotinaldehyde .

Physicochemical and Reactivity Trends

Electronic Effects

  • The electron-withdrawing chlorine atom at position 4 in 5-Amino-4-chloronicotinaldehyde likely enhances the electrophilicity of the aldehyde group, favoring nucleophilic additions.
  • Amino groups at position 5 (electron-donating) may counterbalance chlorine’s deactivating effect, creating a unique electronic profile compared to analogues like 4-Amino-6-chloronicotinaldehyde .

Biological Activity

5-Amino-4-chloronicotinaldehyde (ACNA), a derivative of nicotinamide, has garnered attention for its significant biological activities. This compound is characterized by an amino group at the 5th position and a chlorine atom at the 4th position of the pyridine ring, along with an aldehyde functional group. Its unique structure contributes to its diverse applications in medicinal chemistry, particularly in the development of therapeutic agents.

  • Molecular Formula : C6_6H6_6ClN2_2O
  • Molecular Weight : 156.57 g/mol
  • Physical Form : Yellow crystalline solid

Antimicrobial Properties

Research indicates that ACNA exhibits notable antimicrobial activity. It has been tested against various bacterial strains, demonstrating effectiveness in inhibiting growth and biofilm formation. For example, studies have shown that ACNA can inhibit the growth of Staphylococcus aureus and Escherichia coli, which are significant pathogens in clinical settings. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Anti-inflammatory Effects

ACNA has also been investigated for its anti-inflammatory properties. In vitro studies reveal that it can downregulate pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages, suggesting potential therapeutic applications in inflammatory diseases. This activity is particularly relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Interaction with Biological Targets

The compound's ability to interact with specific molecular targets makes it valuable in biological pathway studies. Interaction studies involving ACNA focus on its binding affinity to enzymes and receptors involved in various metabolic processes. Techniques such as enzyme inhibition assays and receptor binding studies are commonly employed to elucidate its biological profile.

Comparative Analysis with Related Compounds

The following table summarizes the structural features and unique aspects of compounds related to ACNA:

Compound NameStructural FeaturesUnique Aspects
4-Amino-5-chloronicotinaldehydeAmino at position 4, chlorine at position 5Different substitution pattern affects reactivity
2-Amino-4-chloronicotinaldehydeAmino at position 2, chlorine at position 4Altered reactivity due to amino group positioning
5-Amino-6-chloronicotinaldehydeAmino at position 5, chlorine at position 6Different chlorine positioning influences reactivity
5-Bromo-4-chloronicotinaldehydeBromine at position 5, chlorine at position 4Bromine's larger size alters electronic properties
3-Chloro-5-methylpyridin-4-amineMethyl group at position 5, chlorine at position 3Methyl influences sterics and reactivity

Case Studies

  • Antimicrobial Activity Study : A study published in a peer-reviewed journal assessed the antimicrobial efficacy of ACNA against clinically relevant pathogens. The results indicated a minimum inhibitory concentration (MIC) of ACNA against Staphylococcus aureus was significantly lower than that of standard antibiotics like penicillin, highlighting its potential as an alternative treatment option.
  • Anti-inflammatory Mechanism Investigation : In another research effort, ACNA was tested on LPS-stimulated macrophages to evaluate its anti-inflammatory effects. The findings demonstrated a marked reduction in TNF-α production, suggesting that ACNA could serve as a lead compound for developing anti-inflammatory drugs.

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